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Compound of Interest

Compound Name: 2,3-Dimethylbutanal

Cat. No.: B3049577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2,3-
Dimethylbutanal, a key compound in various research and development applications.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment and

minimizing potential hazards. This document outlines the Globally Harmonized System (GHS)

classification, safe handling procedures, and emergency protocols.

GHS Classification and Hazards
2,3-Dimethylbutanal is classified as a hazardous substance under the GHS. The following

tables summarize its hazard classification and associated precautionary statements.

Table 1: GHS Hazard Classification for 2,3-Dimethylbutanal
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Hazard Class Category Hazard Statement

Flammable liquids 2
H225: Highly flammable liquid

and vapor[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Sensitization, Skin 1
H317: May cause an allergic

skin reaction[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1]

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects[1]

GHS Pictograms:

alt text

alt text

Signal Word: Danger [1]

Safe Handling and Storage
Proper handling and storage are paramount to mitigating the risks associated with 2,3-
Dimethylbutanal.

Table 2: Personal Protective Equipment (PPE) and Engineering Controls
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Control Specification

Engineering Controls

Work in a well-ventilated area, preferably under

a chemical fume hood. [2][3]Use explosion-proof

electrical, ventilating, and lighting equipment. [2]

[4]Ground and bond containers and receiving

equipment to prevent static discharge. [2][4]

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[3]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile

rubber). Wear a lab coat or other protective

clothing to prevent skin contact. [3]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an organic vapor

cartridge. [3]

Handling Procedures:

Avoid breathing vapors or mist. [2][3]* Wash hands thoroughly after handling. [3]* Keep away

from heat, sparks, open flames, and other ignition sources. [2][4]* Use only non-sparking

tools. [2][3]* Take precautionary measures against static discharge. [2][4]* Avoid contact with

skin and eyes. [3] Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area. [2][4]* Keep away

from heat and sources of ignition. [2][4]* Store locked up. [5]

Emergency Procedures
In the event of an emergency, follow these protocols.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. [2][3]Call a POISON

CENTER or doctor if you feel unwell. [2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. [2][5]If skin

irritation or rash occurs, get medical

advice/attention. [1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. [1][3]If eye irritation

persists, get medical advice/attention. [3]

Ingestion
Do NOT induce vomiting. [5]Immediately call a

POISON CENTER or doctor. [2][5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam. [3]* Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter

and spread the fire.

Specific Hazards: Highly flammable liquid and vapor. [1]Vapors may form explosive mixtures

with air and may travel to a source of ignition and flash back. [2][3]Containers may explode

when heated. [3]* Protective Equipment: Wear self-contained breathing apparatus (SCBA)

and full protective gear. [3] Accidental Release Measures:

Evacuate personnel from the area.

Remove all sources of ignition. [3][6]* Ventilate the area.

Wear appropriate personal protective equipment.

Contain the spill with an inert absorbent material (e.g., sand, earth).
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Collect the absorbed material into a suitable container for disposal. [6]* Do not allow the

product to enter drains or waterways. [5]

Toxicological Information
While specific quantitative toxicological data for 2,3-Dimethylbutanal is not readily available in

the provided search results, the GHS classification indicates potential for skin and respiratory

irritation, as well as allergic skin reactions. [1]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. [5]Do not dispose of into the environment.

Visualized Workflows
General Handling Workflow for 2,3-Dimethylbutanal
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2,3-Dimethylbutanal.

Emergency Response Logic
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Immediate Response

Incident Assessment

Containment & Cleanup

Incident Occurs

Evacuate Area Alert Supervisor Provide First Aid

Remove Ignition Sources Assess Spill Size Assess Fire Risk

Contain Spill
(Inert Absorbent)

Extinguish Fire
(Appropriate Media)

Cleanup & Decontaminate

Click to download full resolution via product page

Caption: A decision-making flowchart for emergency response to a 2,3-Dimethylbutanal
incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3049577#2-3-dimethylbutanal-safety-and-handling-
ghs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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